Cas no 1342857-07-1 (1-(3-Butyn-1-yl)-4-(methylsulfonyl)piperazine)

• Product Name: 1-(3-Butyn-1-yl)-4-(methylsulfonyl)piperazine
• CAS No: 1342857-07-1
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 5457544
• PubChem ID: 61693959
• Update Time: 2025-10-05

1-(3-Butyn-1-yl)-4-(methylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1342857-07-1
• 1-(but-3-yn-1-yl)-4-methanesulfonylpiperazine
• AKOS010961330
• Z850987020
• EN300-5079641
• 1-(3-Butyn-1-yl)-4-(methylsulfonyl)piperazine

• Inchi： 1S/C9H16N2O2S/c1-3-4-5-10-6-8-11(9-7-10)14(2,12)13/h1H,4-9H2,2H3
• InChI Key： GYMPWDIPHVMYKR-UHFFFAOYSA-N
• SMILES： N1(CCC#C)CCN(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 335.2±52.0 °C(Predicted)
• pka: 5.94±0.10(Predicted)

Additional information on 1-(3-Butyn-1-yl)-4-(methylsulfonyl)piperazine

1-(3-Butyn-1-yl)-4-(methylsulfonyl)piperazine: A Comprehensive Overview

1-(3-Butyn-1-yl)-4-(methylsulfonyl)piperazine is a highly specialized chemical compound with the CAS registry number 1342857-07-1. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural properties and potential applications. The molecule consists of a piperazine ring, a six-membered saturated ring containing two nitrogen atoms, which is substituted at the 4-position with a methylsulfonyl group and at the 1-position with a 3-butyn-1-yl group. These substituents confer the compound with distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of 1-(3-butyn-1-yl)-4-(methylsulfonyl)piperazine involves a combination of nucleophilic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound, leveraging transition metal catalysts such as palladium(0) complexes. The use of these catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and continuous flow chemistry, to further optimize the production process.

One of the most promising applications of 1-(3-butyn-1-yl)-4-(methylsulfonyl)piperazine lies in its role as an intermediate in drug discovery. The compound's ability to act as a versatile linker in medicinal chemistry has been extensively studied. For instance, it has been employed in the construction of bioisosteric replacements for existing drug molecules, enhancing their pharmacokinetic profiles without compromising efficacy. Recent studies have demonstrated its utility in designing inhibitors for kinases and other enzyme targets, highlighting its potential in oncology and neurodegenerative disease research.

In addition to its medicinal applications, 1-(3-butyn-1-yl)-4-(methylsulfonyl)piperazine has found utility in materials science. Its ability to undergo click chemistry reactions has made it an attractive candidate for the synthesis of functional polymers and self-healing materials. Researchers have reported the successful incorporation of this compound into polyurethane networks, resulting in materials with enhanced mechanical properties and thermal stability. These findings underscore its potential in developing advanced materials for aerospace, automotive, and electronic industries.

The structural versatility of 1-(3-butyn-1-yl)-4-(methylsulfonyl)piperazine also extends to its use in supramolecular chemistry. The compound's ability to form hydrogen bonds and π–π interactions has been exploited in the design of host–guest complexes and molecular recognition systems. Recent work has focused on its application in creating stimuli-responsive materials that can reversibly change their properties under external conditions such as temperature or pH changes.

From a safety standpoint, 1-(3-butyn-1-yl)-4-(methylsulfonyl)piperazine exhibits low toxicity when handled under standard laboratory conditions. However, as with all chemicals, proper handling procedures should be followed to ensure workplace safety. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In conclusion, 1-(3-butyn-1-yl)-4-(methylsulfonyl)piperazine (CAS No. 1342857-07-1) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as a valuable intermediate in drug discovery, a building block for advanced materials, and a component in supramolecular systems. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow further.